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Compound of Interest

Compound Name: Manganese sulfate

Cat. No.: B157989

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of manganese sulfate monohydrate (MnSOa4-H20). The information is curated for
professionals in research, scientific analysis, and drug development, with a focus on
quantitative data, detailed experimental methodologies, and visual representations of key
processes.

General and Chemical Properties

Manganese (Il) sulfate monohydrate is an inorganic compound with the formula MnSOa-H20.[1]
It is the most common hydrated form of manganese sulfate and serves as a crucial precursor
to manganese metal and other chemical compounds.[2][3] This pale pink, odorless, and slightly
efflorescent crystalline solid is a commercially significant manganese salt.[1][2][4][5][6] In the
pharmaceutical and nutritional sectors, it is utilized as a nutraceutical and a source of the
essential trace element manganese.[5][7]

Quantitative Physicochemical Data

The following tables summarize the key quantitative properties of manganese sulfate
monohydrate for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source
Chemical Formula MnSQOa4-H20 [1112]
Molar Mass 169.02 g/mol [2][41[8]
Pale pink or white to pale red,
odorless, slightly efflorescent
Appearance
crystals or powder.[1][2][4][5]
[9]
Density 2.95 g/cm?3 [1112]181[10]
Bulk Density 1.20-1.40 g/cm3 [11]
Decomposes upon heating.
The apparent melting point is
Melting Point PP 9P
due to the loss of crystal water.
[10]
Refractive Index 1.632 [12]
Crystal System Monoclinic [1][2]112]

Table 2: Solubility and Solution Properties
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Property Value Conditions Source
Solubility in Water 76.2 g/100 mL Freely soluble [21[4]
Yields a clear, light
77 mg/mL ) ) [13]
pink solution
52 g/100 mL 5°C [2][8]
70 g/100 mL 70 °C [2][8]
Insoluble in ethanol
Solubility in other and ether.[2][3][8]
solvents Very slightly soluble in
methanol.[2][14]
pH of Aqueous 50 g/L solution at 20
_ 3.0-35 [15][16]
Solution °C
3.7 5% solution [4][5]
40-6.5 10% solution [11]
Table 3: Thermal Properties and Stability
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Property Value/Observation Source

Begins to lose crystal water

Thermal Decomposition
above 200 °C.[15]

Dehydrates to anhydrous salt
at approximately 280 °C.[12]
[15]

Anhydrous salt melts at 710 °C
and decomposes at 850 °C.[1]
[81[14]

Decomposition on heating
produces toxic sulfur oxides
and manganese oxides.[2][10]
[17]

Stable under ordinary

Stability conditions of use and storage.

[9]

Hygroscopic; absorbs moisture
from the air.[6][10][18]

Crystal and Molecular Structure

The crystal structure of manganese sulfate monohydrate (MnSOa4-H20) has been determined
by X-ray crystallography.[1][2] It belongs to the monoclinic crystal system.[1][2][12] In the
structure, the manganese(ll) ion is coordinated by six oxygen atoms (Os coordination sphere).
This coordination is provided by four separate sulfate groups and a pair of mutually trans
bridging water (aquo) ligands.[1]

Experimental Protocols

This section details the methodologies for key experiments used to verify the identity, purity,
and quality of manganese sulfate monohydrate, primarily based on pharmacopeial standards.

Assay (Complexometric Titration)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://fr.volkskychem.com/blog/detail-261587.html
https://en.crystalls.info/Manganese(II)_sulfate
https://fr.volkskychem.com/blog/detail-261587.html
https://en.wikipedia.org/wiki/Manganese(II)_sulfate
https://www.sciencemadness.org/smwiki/index.php/Manganese(II)_sulfate
https://www.geeksforgeeks.org/chemistry/manganeseii-sulfate-formula-structure-properties-uses-sample-questions/
https://www.atamanchemicals.com/mangane-sulphate-monohydrate_u23887/
https://www.inchem.org/documents/icsc/icsc/eics0290.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0290
https://www.lewisu.edu/academics/biology/pdf/manganese_sulfate_anhydrous.pdf
https://wap.guidechem.com/encyclopedia/manganese-sulfate-monohydrate-dic16118.html
https://www.inchem.org/documents/icsc/icsc/eics0290.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5776117_EN.htm
https://www.benchchem.com/product/b157989?utm_src=pdf-body
https://en.wikipedia.org/wiki/Manganese(II)_sulfate
https://www.atamanchemicals.com/mangane-sulphate-monohydrate_u23887/
https://en.wikipedia.org/wiki/Manganese(II)_sulfate
https://www.atamanchemicals.com/mangane-sulphate-monohydrate_u23887/
https://en.crystalls.info/Manganese(II)_sulfate
https://en.wikipedia.org/wiki/Manganese(II)_sulfate
https://www.benchchem.com/product/b157989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This method determines the percentage of MnSOa4-H20 in a sample.

e Principle: Manganese (ll) ions are titrated with a standard solution of
ethylenediaminetetraacetic acid (EDTA) at an alkaline pH. Eriochrome Black T is used as an
indicator, which forms a wine-red complex with Mn2*. At the endpoint, the EDTA has
complexed all the Mn2*+, and the indicator reverts to its free blue color. Ascorbic acid is added
to prevent the oxidation of Mn2+,

e Procedure:

[¢]

Accurately weigh approximately 0.35 g to 0.7 g of Manganese Sulfate Monohydrate.[19]
[20]

o Transfer the sample to a 500 mL beaker and dissolve it in 200 mL of water.[19][20]
o Add approximately 10 mg of ascorbic acid.[20]

o From a burette, add about 25-30 mL of a standardized 0.05 M or 0.1 M EDTA volumetric
solution.[19][20]

o Add 10 mL of an ammonia-ammonium chloride buffer (pH 10).[19][20]
o Add approximately 50-150 mg of Eriochrome Black T indicator mixture.[19][20]

o Continue the titration with the EDTA volumetric solution until the color changes from
reddish-violet to a clear blue endpoint.[19][20]

o Calculation: Each mL of 0.05 M EDTA is equivalent to 8.451 mg of MNnSOa4-H20.[20] The
percentage of MNnSOa4-H20 is calculated based on the sample weight and the volume of
EDTA solution consumed.[19]

Loss on Ignition

This gravimetric method determines the water content, corresponding to the water of hydration.

e Principle: The sample is heated at a specified temperature until all the water of hydration has
evaporated. The weight loss corresponds to the water content.
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e Procedure:

(¢]

Accurately weigh approximately 2 g of the sample in a suitable tared crucible.

[¢]

Ignite the sample at a temperature between 400-500 °C.[19][20]

[¢]

Heat until a constant weight is achieved.

[e]

Cool in a desiccator and re-weigh.

o Calculation: The percentage weight loss is calculated. For USP grade, the loss should be
between 10.0% and 13.0%.[20]

Substances Reducing Permanganate

This test identifies the presence of oxidizable impurities.

e Principle: A solution of the sample is treated with a known amount of potassium
permanganate (KMnOa). If reducing substances are present, they will react with the
permanganate, causing its characteristic pink color to fade or disappear.

e Procedure:

o

Dissolve 7.5 g of the sample in 200 mL of water.[19]

Add 3 mL of sulfuric acid and 3 mL of phosphoric acid to the solution.[19]

[¢]

[¢]

Add 0.10 mL of 0.1 N potassium permanganate volumetric solution.[19]

Allow the solution to stand for 1 minute.

[e]

« Interpretation: The pink color of the permanganate should not be entirely discharged,
indicating a low level of reducing impurities.[19]

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key workflows and
processes related to manganese sulfate monohydrate.
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Quality Control Workflow for Manganese Sulfate Monohydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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